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Compound of Interest

Compound Name: 1H-indole-5-sulfonyl chloride

Cat. No.: B109613

Essential Safety and Handling Guide for 1H-
Indole-5-Sulfonyl Chloride

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 1H-indole-5-sulfonyl chloride
(CAS No. 1094209-33-2). Adherence to these protocols is essential for ensuring laboratory
safety and operational integrity.

Hazard Identification and Summary

1H-indole-5-sulfonyl chloride is a corrosive solid that is harmful if swallowed and causes
severe skin burns and eye damage.[1][2] It is also sensitive to moisture and will release toxic
hydrogen chloride gas upon contact with water.[2][3]
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Hazard Classification

Details

GHS Pictograms

GHSO05 (Corrosion), GHS07 (Exclamation Mark)

Signal Word

Danger[4]

Hazard Statements

H302: Harmful if swallowed[1] H314: Causes
severe skin burns and eye damage[1][2] H318:
Causes serious eye damage[4] H335: May

cause respiratory irritation

Precautionary Statements

P260: Do not breathe dust[3] P280: Wear
protective gloves/protective clothing/eye
protection/face protection[2][3][4]
P301+P330+P331: IF SWALLOWED: Rinse
mouth. Do NOT induce vomiting][3]
P303+P361+P353: IF ON SKIN (or hair): Take
off immediately all contaminated clothing. Rinse
skin with water[3] P305+P351+P338: IF IN
EYES: Rinse cautiously with water for several
minutes. Remove contact lenses, if present and
easy to do. Continue rinsing[2][4] P310:
Immediately call a POISON CENTER or
doctor/physician[4]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to create a barrier between the researcher and

the chemical.[5] The following equipment must be worn at all times when handling 1H-indole-

5-sulfonyl chloride.
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Body Area Required PPE Specifications & Rationale

Goggles must provide a snug
fit to protect against dust and
) splashes.[6] A face shield
Eyes/Face Safety Goggles & Face Shield ]
offers a full range of protection
for the face and eyes and is

required over goggles.[6][7]

Nitrile or neoprene gloves are

recommended.[6] Always

inspect gloves for integrity

] ] before use and use proper

Hands Chemical-Resistant Gloves ) )

removal techniques to avoid

skin contact. Dispose of

contaminated gloves

immediately.[3]

A chemical-resistant apron or a

] ] properly fitted lab coat should
Chemical-Resistant Apron or )
Body be worn to protect against
Lab Coat )
splashes and spills.[6] Ensure

clothing provides full coverage.

All handling of solid and
dissolved 1H-indole-5-sulfonyl
chloride must occur inside a
) ) certified chemical fume hood to
Respiratory Fume Hood / Respirator S ]

minimize inhalation exposure.
[2] For emergencies like large
spills, a chemical cartridge-

type respirator is required.[7]

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the procedural steps for safely handling 1H-indole-5-sulfonyl chloride,
from preparation to use.

3.1. Preparation and Engineering Controls
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» Designated Area: Ensure all work is conducted in a designated area within a certified
chemical fume hood.[2][4]

o Emergency Equipment: Confirm that a safety shower, eyewash station, and appropriate spill
kit are immediately accessible.

o Decontamination: Before starting, clear the work area of all unnecessary equipment and
materials to prevent contamination.

 Inert Atmosphere: As the compound is moisture-sensitive, plan to handle it under an inert
atmosphere (e.g., nitrogen or argon) where appropriate for the reaction.[1]

3.2. Experimental Protocol: Weighing and Transfer
e Don PPE: Put on all required PPE as specified in the table above.

o Container Handling: Allow the chemical container to equilibrate to room temperature before
opening to prevent condensation of atmospheric moisture.

» Weighing: Weigh the required amount of the solid in a tared, sealed container or on weighing
paper within the fume hood. Avoid creating dust.[4][8]

o Transfer: Carefully transfer the weighed solid to the reaction vessel using a powder funnel or
other appropriate tool.

o Cleaning: Promptly clean any residual solid from the spatula and weighing container using a
suitable solvent for the reaction, and transfer the washings to the reaction vessel.

o Post-Handling: After use, securely seal the main chemical container. Wipe down the exterior
of the container and the work surface. Wash hands thoroughly after completing the task and
removing PPE.[2]

Emergency Procedures
Immediate and appropriate action is critical in the event of exposure or a spill.

4.1. First Aid Measures In all cases of exposure, immediately call a POISON CENTER or
physician for medical advice.[2][4]
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Exposure Route First Aid Protocol

Move the person to fresh air and keep them

) comfortable for breathing.[2] If breathing is

Inhalation - . . .
difficult, provide oxygen. Seek immediate

medical attention.[2]

Immediately remove all contaminated clothing.

) [2] Rinse the affected skin area with copious

Skin Contact )
amounts of water for at least 15 minutes.[2][4]

Seek immediate medical attention.

Immediately rinse cautiously with water for at

least 15 minutes, holding the eyelids open.[2][4]
Eye Contact Remove contact lenses if present and easy to

do so. Continue rinsing.[2][4] Seek immediate

medical attention from an ophthalmologist.[3]

Rinse mouth thoroughly with water.[2] Do NOT
Ingestion induce vomiting.[2][3] Seek immediate medical

attention.

4.2. Spill Response Protocol

Evacuate: Immediately alert others in the area and evacuate non-essential personnel.[4][8]

Ventilate: Ensure the area is well-ventilated, but do not place yourself at risk of inhalation.

Protect: Wear all necessary PPE, including respiratory protection.[4]

Contain: Prevent the spill from spreading or entering drains.[3][4]

Clean-Up: For a solid spill, carefully sweep or scoop the material into a suitable, labeled
container for hazardous waste, avoiding dust generation.[4][8]

Decontaminate: Clean the spill area with an appropriate solvent, and collect all cleaning
materials as hazardous waste.
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e Report: Report the incident to your institution's Environmental Health and Safety (EHS)
office.

Disposal Plan

Proper disposal is a legal and safety requirement. Do not dispose of this chemical down the
drain or in regular trash.[9]
5.1. Step-by-Step Disposal Protocol

e Segregation:

o Solid Waste: Collect unused solid 1H-indole-5-sulfonyl chloride and contaminated
disposable items (e.g., gloves, weighing paper, pipette tips) in a designated, compatible,
and clearly labeled solid hazardous waste container.[9]

o Liquid Waste: Collect solutions containing the chemical in a separate, compatible, and
labeled liquid hazardous waste container. Do not mix with incompatible waste streams.[9]

o Containment: Use containers that are in good condition with secure, leak-proof lids. Do not
fill liquid waste containers beyond 80% capacity.[9]

o Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste"
and include the full chemical name ("1H-indole-5-sulfonyl chloride"), associated hazards
(Corrosive, Harmful), and the date accumulation started.[9]

o Storage: Store waste containers in a designated Satellite Accumulation Area (SAA) within
the lab, using secondary containment to catch any potential leaks.[9]

¢ Pickup: Contact your institution's EHS office to schedule a pickup for the hazardous waste.

[°]

Storage and Incompatibilities

Proper storage is critical to maintaining the chemical's integrity and preventing hazardous
reactions.[2]
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Parameter Requirement
Temperature Store in a refrigerator at 2-8°C.[1][4]

Store under a dry, inert atmosphere.[1] Keep
Atmosphere ) ) )

container tightly sealed in a dry place.[2][4]
Security Store in a locked-up, secure area.[2]

Incompatible Materials

Water, strong oxidizing agents, strong acids,

strong bases, and amines.[2]

Hazardous Reactions

Contact with water liberates toxic and corrosive

hydrogen chloride gas.[2]

Visual Workflow for Handling

The following diagram illustrates the standard operational workflow for safely handling 1H-

indole-5-sulfonyl chloride.
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Caption: Workflow for handling 1H-indole-5-sulfonyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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